4-(azepan-1-ylsulfonyl)-N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[2-(diethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C27H36N4O4S2.ClH/c1-4-29(5-2)18-19-31(27-28-24-20-22(35-3)12-15-25(24)36-27)26(32)21-10-13-23(14-11-21)37(33,34)30-16-8-6-7-9-17-30;/h10-15,20H,4-9,16-19H2,1-3H3;1H
• InChI Key: FTUBHGMCZMLYCX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=CC(=C2)OC)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4.Cl
• Molecular Formula: C27H37ClN4O4S2
• Molecular Weight: 581.2 g/mol
• CAS No.: 1321988-73-1

Description

4-(azepan-1-ylsulfonyl)-N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C27H37ClN4O4S2 and its molecular weight is 581.19. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Research has led to the synthesis of novel compounds with potential anti-inflammatory, analgesic, and antimicrobial activities. For example, compounds synthesized from benzodifuranyl and thiazolopyrimidines have shown significant COX-2 inhibitory activity, indicating potential for the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Another study reported the synthesis of quinazolinone derivatives with antimicrobial properties, highlighting the potential for creating new treatments for infections (Habib, Hassan, & El‐Mekabaty, 2013).

Fluorescent Sensors and Photodynamic Therapy

• Benzimidazole and benzothiazole conjugated Schiff bases have been developed as fluorescent sensors for metal ions like Al3+ and Zn2+, indicating their use in environmental monitoring or medical diagnostics (Suman, Bubbly, Gudennavar, & Gayathri, 2019).
• Compounds containing benzothiazole moieties have been explored for photodynamic therapy applications, aiming at the treatment of cancer through light-activated therapeutic agents (Pişkin, Canpolat, & Öztürk, 2020).

Drug Delivery and Biodegradation

• Research on polymeric materials incorporating similar functional groups has focused on biodegradable polymers for colon-targeted drug delivery, which degrades in the presence of specific enzymes in the colon, releasing the drug at the desired site (Samyn, Kalala, Mooter, & Kinget, 1995).